4-Iodo-3-methylpyridine
Overview
Description
4-Iodo-3-methylpyridine is a chemical compound with the molecular formula C6H6IN . It has an average mass of 219.023 Da and a monoisotopic mass of 218.954483 Da .
Synthesis Analysis
The synthesis of 4-Iodo-3-methylpyridine and its derivatives has been a topic of interest in various studies . For instance, one study discusses the synthesis and applications of trifluoromethylpyridine (TFMP) and its derivatives in the agrochemical and pharmaceutical industries . Another study describes the efficient synthesis of a series of novel pyridine derivatives by the application of palladium-catalyzed Suzuki cross-coupling reactions .Molecular Structure Analysis
The molecular structure of 4-Iodo-3-methylpyridine consists of a pyridine ring substituted at one or more positions by a methyl group . The compound has a density of 1.8±0.1 g/cm3 .Chemical Reactions Analysis
The chemical reactions involving 4-Iodo-3-methylpyridine have been studied in various contexts. For example, one study discusses the synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients .Physical And Chemical Properties Analysis
4-Iodo-3-methylpyridine has a boiling point of 237.4±20.0 °C at 760 mmHg and a flash point of 97.4±21.8 °C . It has a molar refractivity of 42.1±0.3 cm3, and its polar surface area is 13 Å2 .Scientific Research Applications
- 4-Iodo-3-methylpyridine serves as a valuable building block in organic synthesis. Its unique iodine substitution pattern allows chemists to introduce functional groups into complex molecules. Researchers use it to create novel compounds for drug development, materials science, and other applications .
- In drug discovery, 4-Iodo-3-methylpyridine finds applications as a precursor or intermediate. Medicinal chemists modify its structure to design new pharmaceutical agents. For instance, it can be incorporated into heterocyclic scaffolds to enhance drug potency, selectivity, or pharmacokinetics.
- Fluorinated organic compounds, including iodinated pyridines, play a crucial role in the crop protection industry. 4-Iodo-3-methylpyridine contributes to the development of new pesticides and herbicides. Its unique properties enhance the efficacy and safety of agrochemical formulations .
Organic Synthesis
Medicinal Chemistry
Agrochemicals and Crop Protection
Safety and Hazards
The safety data sheet for 4-Iodo-3-methylpyridine suggests that it is considered hazardous according to the 2012 OSHA Hazard Communication Standard . It is recommended to wear personal protective equipment/face protection, ensure adequate ventilation, and avoid getting the chemical in eyes, on skin, or on clothing .
Future Directions
Mechanism of Action
Target of Action
It’s worth noting that 3-methylpyridine, a related compound, has been shown to interact with enzymes such as collagenase 3 and stromelysin-1 . These enzymes play a role in the degradation of extracellular matrix proteins .
Mode of Action
It’s known that pyridine derivatives can participate in suzuki–miyaura (sm) cross-coupling reactions . In these reactions, oxidative addition occurs with formally electrophilic organic groups, whereby palladium becomes oxidized through its donation of electrons to form a new Pd–C bond . Transmetalation occurs with formally nucleophilic organic groups, which are transferred from boron to palladium .
Biochemical Pathways
Pyridine derivatives are known to undergo dehydrogenative dimerization to afford 2,2’-bipyridyl when treated with certain reagents .
Result of Action
The sm coupling reaction, in which pyridine derivatives can participate, results in the formation of a new carbon-carbon bond .
Action Environment
The action of 4-Iodo-3-methylpyridine can be influenced by various environmental factors. For instance, the success of SM coupling reactions, in which pyridine derivatives can participate, originates from a combination of exceptionally mild and functional group tolerant reaction conditions . The relatively stable, readily prepared, and generally environmentally benign nature of the organoboron reagents used in these reactions, and their rapid transmetalation with palladium (II) complexes, also contribute to the broad application of SM coupling .
properties
IUPAC Name |
4-iodo-3-methylpyridine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H6IN/c1-5-4-8-3-2-6(5)7/h2-4H,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NSTUUHPBPDFGMR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CN=C1)I |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H6IN |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70607040 |
Source
|
| Record name | 4-Iodo-3-methylpyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70607040 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
219.02 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
22282-64-0 |
Source
|
| Record name | 4-Iodo-3-methylpyridine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=22282-64-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4-Iodo-3-methylpyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70607040 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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